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This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals utilizing TAM
(Test Article for Measurement) panels to monitor and troubleshoot the sensitivity of their liquid
penetrant inspection systems.

Frequently Asked Questions (FAQSs)

Q1: What is a TAM panel and what is its primary purpose?

A TAM panel is a standardized test piece used to verify the performance of a liquid penetrant
inspection system.[1][2][3] It is typically a stainless steel plate, half of which is chrome-plated
and contains five "starburst” crack patterns of progressively smaller sizes.[4][5][6] The other
half is grit-blasted to a specific roughness to evaluate the penetrant's background
characteristics.[4][6] Its main purpose is to provide a consistent method for daily system
performance checks, ensuring that the penetrant materials, equipment, and processing
parameters are functioning correctly.[4][7][8] It is a tool for monitoring for sudden changes in
the system, not for quantifying penetrant sensitivity.[4]

Q2: How is a baseline established for a TAM panel?

A baseline is established by processing a new TAM panel with fresh, unused penetrant,
emulsifier (if applicable), and developer according to the production line's standard operating
procedures.[1][4] A high-quality, full-size color photograph of the resulting indications should be
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taken to serve as the reference for all future daily checks.[1][9][10] This baseline is unique to
each specific panel and set of materials.[1]

Q3: How often should a TAM panel be used and recalibrated?

A TAM panel should be used for a system performance check at the beginning of each work
shift or daily.[7][8] It is also recommended to perform a check whenever there is a change in
materials, after system maintenance, or if there is any suspicion that the system is not
performing correctly.[8] Annual recalibration of the TAM panel is a common recommendation to
ensure the integrity of the induced cracks.[6][7][11]

Q4: What are the expected indications for different penetrant sensitivity levels?

While there is no industry-wide standard for the exact number of indications that should appear
for a given sensitivity level, general guidelines exist.[1] The number of visible starbursts is a
rough indicator of the penetrant system's performance.

L Expected Number of Visible Starburst
Penetrant Sensitivity Level o
Indications

Ultra-High Sensitivity (e.g., Level 4) All five indications should be visible.[4]

Four, and occasionally five, indications should

High Sensitivity (e.g., Level 3) be visible.[4][7]
e Visiple.

Two to three of the largest indications should be

Medium Sensitivity (e.g., Level 2) o
visible.[4][7]

Note: These are general guidelines. Always compare the daily results to the baseline
established for that specific TAM panel and penetrant system.[1]

Troubleshooting Guide

This guide addresses common issues encountered when using a TAM panel to assess
penetrant system sensitivity.
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Issue 1: Fewer starburst indications are visible
compared to the baseline.

This is a common problem that suggests a decrease in the penetrant system's sensitivity.

Troubleshooting Workflow for Reduced Indications

Problem: Fewer Indications
than Baseline

A
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el
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3. Review Processing
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Solution: Measure UV-A intensity
and replace bulb if below
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Solution: Apply a thin, even
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expiration date

Solution: Thoroughly clean
panel (ultrasonic cleaning
is effective)

Solution: Adhere strictly to

Solution: Replace with fresh
established protocol parameters

penetrant material

Click to download full resolution via product page

Caption: Troubleshooting logic for fewer than expected indications.

Issue 2: Excessive fluorescent background on the grit-
blasted side of the TAM panel.

A high level of background fluorescence can mask indications and indicates a problem with the

penetrant removal or cleaning process.

Troubleshooting Workflow for Excessive Background

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b1139225?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139225?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Problem: Excessive
Background Fluorescence

2. Check Emulsifier 3. Review Penetrant
(if applicable) Dwell Time

A4

1. Verify Rinse
Parameters

4. Inspect for System
Contamination

Cause: Contaminated
rinse water or emulsifier
Solution: Verify emulsifier A A Solution: Check for and remove
4 Solution: Ensure minimum S
concentration and adhere to s any sources of contamination
. penetrant dwell time is met .
correct contact time in the system

Y \4

Cause: Over-washing or
incorrect water pressure/
temperature

Cause: Insufficient
penetrant dwell time

Cause: Incorrect emulsifier
concentration or contact time

Solution: Adhere to specified
rinse time, pressure, and
temperature parameters

Click to download full resolution via product page

Caption: Troubleshooting logic for excessive background fluorescence.

Experimental Protocols

Standard Protocol for TAM Panel System Performance
Check

This protocol outlines the key steps for using a TAM panel to monitor the performance of a
liquid penetrant system.

o Pre-Cleaning and Verification:

o Thoroughly clean the TAM panel to remove any residual penetrant or developer from
previous tests. Ultrasonic cleaning in a suitable solvent (e.g., acetone or isopropyl alcohol)
is highly effective.[6][7]

o Ensure the panel is completely dry before applying penetrant.[7][12] This can be achieved
by air drying or using a drying oven at a controlled temperature (e.g., 60-70°C for 15
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minutes).[12]

o Before applying penetrant, inspect the clean, dry panel under a UV-A light source to
confirm that it is free of any fluorescent indications.[8]

Penetrant Application and Dwell Time:

o Apply the penetrant to the entire surface of the TAM panel using the same method as for
production parts (e.g., immersion, spray, brush).[6][7]

o Allow the penetrant to dwell for the time specified in your standard operating procedure.[6]
[9] Ensure the minimum dwell time is met.[7]

Excess Penetrant Removal:

o Remove the excess penetrant using the appropriate method for your system (e.g., water
wash, emulsifier, solvent wipe).[6]

o For water-washable penetrants, control the water pressure (typically <40 psi),
temperature, and spray distance (e.g., at least 30 cm) to prevent over-washing.[9]

o If using a post-emulsifiable system, apply the emulsifier for the specified contact time
before rinsing.[5]

Drying:

o Dry the panel completely after penetrant removal. A drying oven at a temperature not
exceeding 71°C is commonly used.[9]

Developer Application:

o Apply a thin, even layer of developer to the panel surface.[9]

o Allow for the specified development time (typically 5-10 minutes) before inspection.[6][11]

Inspection and Evaluation:
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o Inspect the panel in a darkened area under a UV-A light source with a minimum intensity
of 1000 pW/cmz2.[13]

o Compare the number and brightness of the visible starburst indications to the baseline
photograph for that specific panel.[9]

o Examine the grit-blasted side for any excessive background fluorescence.

o Record the results in a log to track system performance over time.[7]

e Post-Cleaning and Storage:

o Clean the TAM panel immediately after use to prevent penetrant and developer from
setting in the cracks.[4]

o Store the clean, dry panel in its protective case or submerged in a solvent like acetone or
isopropy! alcohol.[6][12]

Key Processing Parameters

Maintaining tight control over processing parameters is critical for consistent and reliable TAM
panel results.
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Parameter

Typical Specification

Rationale

UV-A Light Intensity

= 1000 pW/cm? at the

inspection surface

Ensures adequate
fluorescence of indications for

reliable detection.[13]

Ambient White Light

< 2 foot-candles (21.5 lux)

Prevents white light from
interfering with the visibility of

fluorescent indications.[13]

Water Rinse Pressure

<40 psi

Higher pressures can wash
penetrant out of the defects.[9]

Water Rinse Temperature

Controlled (e.g., 25°C £ 5°C)

Temperature affects the
viscosity of the penetrant and

the effectiveness of the rinse.

[4]

Drying Oven Temperature

<71°C

Higher temperatures can dry
the penetrant in the defects,

preventing it from bleeding out.

4]

Developer Dwell Time

5 - 10 minutes

Allows sufficient time for the
developer to draw the
penetrant out of the defects to

form visible indications.[6][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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